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Compound of Interest

Compound Name: Hastatoside

Cat. No.: B1163306

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Handbuch bietet einen objektiven Vergleich der schlaffordernden Eigenschaften der
beiden Iridoidglykoside Hastatosid und Verbenalin, Hauptwirkstoffe in Verbena officinalis
(Echtes Eisenkraut). Die hier prasentierten Daten basieren auf préklinischen Studien und
sollen die weitere Forschung und Entwicklung in diesem Bereich unterstiitzen.

Zusammenfassung der quantitativen Daten

Eine direkte Vergleichsstudie liefert entscheidende Daten zur Wirksamkeit von Hastatosid und
Verbenalin. Die Ergebnisse sind in der folgenden Tabelle zusammengefasst:

Parameter Hastatosid Verbenalin

Dosierung 0.64 mmol/kg Korpergewicht 1.28 mmol/kg Korpergewicht
Anstieg des Non-REM-Schlafs ~ 81%[1][2] 42%[1][2]

Effekt auf die Delta-Aktivitat Erhoht[1][2] Erhoht[1][2]

Verzégerungszeit bis zur

) ca. 3-5 Stunden[1][2] ca. 3-5 Stunden[1][2]
Wirkung

Basierend auf diesen Daten zeigt Hastatosid bei einer geringeren molaren Konzentration eine
signifikant starkere schlafférdernde Wirkung im Vergleich zu Verbenalin.
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Detaillierte experimentelle Protokolle

Die oben genannten quantitativen Daten wurden in einer Studie mit folgendem experimentellen
Aufbau gewonnen:

Tiermodell:

e Spezies: Ratten[1][2]

Verabreichung:

e Art: Orale Verabreichung[1][2]

o Zeitpunkt: Zum Beginn der Dunkelphase (20:00 Uhr)[1][2]
Analyse:

e Methode: Elektroenzephalographische (EEG) Analyse zur Uberwachung der Schlafphasen.
[11[2]

e Beobachtungszeitraum: 9 Stunden, von 23:00 bis 08:00 Uhr.[1][2]

o Schwerpunkt der Analyse: Messung der Gesamtdauer des Non-Rapid-Eye-Movement-
Schlafs (NREM) und der Delta-Aktivitdt wahrend des NREM-Schlafs.[1][2]
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Experimenteller Arbeitsablauf
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Abbildung 1: Vereinfachter Arbeitsablauf des Vergleichsexperiments.
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Wirkmechanismus

Der genaue molekulare Mechanismus, durch den Hastatosid und Verbenalin den Schiaf
fordern, ist noch nicht vollstandig geklart. Studien mit Extrakten aus Verbena officinalis, die
reich an diesen Verbindungen sind, deuten jedoch auf eine mdgliche Modulation des
GABAergen Systems hin.[3][4] Es wird vermutet, dass die sedierende Wirkung durch eine
Interaktion mit dem GABAA-Rezeptorkomplex vermittelt wird, &hnlich wie bei Benzodiazepinen,
jedoch maoglicherweise an einer anderen Bindungsstelle.[3] Flavonoide und andere in der
Pflanze enthaltene Verbindungen kénnten ebenfalls synergistisch zu dieser Wirkung beitragen.

[3]

Der GABAA-Rezeptor ist ein ligandengesteuerter lonenkanal, der bei Aktivierung durch den
Neurotransmitter y-Aminobuttersdure (GABA) einen Einstrom von Chloridionen in die
Nervenzelle erméglicht.[5] Dies fuhrt zu einer Hyperpolarisation der Zellmembran und damit zu
einer Hemmung der neuronalen Erregbarkeit, was fur die Einleitung und Aufrechterhaltung des
Schlafs entscheidend ist.
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Hypothetischer Signalweg der schlafférdernden Wirkung
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Abbildung 2: Hypothetischer Signalweg fir Hastatosid und Verbenalin.
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Logische Beziehung der Vergleichsstudie

Die durchgefuhrte Studie ermdglicht einen direkten Vergleich der Wirksamkeit beider
Substanzen unter identischen experimentellen Bedingungen. Die logische Struktur des

Vergleichs ist im folgenden Diagramm dargestellt.
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Logische Struktur des Vergleichs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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